Cas no 1899895-07-8 (5-Chloro-2-Ethyl-4H-Chromen-4-One)

5-Chloro-2-Ethyl-4H-Chromen-4-One is a chlorinated chromenone derivative with a molecular formula of C₁₁H₉ClO₂. This compound features a fused benzopyran-4-one core, substituted with a chloro group at the 5-position and an ethyl group at the 2-position. Its structural framework makes it a valuable intermediate in organic synthesis, particularly for the development of pharmacologically active molecules, agrochemicals, and functional materials. The chloro and ethyl substituents enhance its reactivity, enabling selective modifications for targeted applications. Its stability under standard conditions and well-defined crystalline properties facilitate handling and purification. This compound is commonly utilized in research settings for exploring structure-activity relationships in heterocyclic chemistry.
5-Chloro-2-Ethyl-4H-Chromen-4-One structure
1899895-07-8 structure
Product Name:5-Chloro-2-Ethyl-4H-Chromen-4-One
CAS No:1899895-07-8
MF:C11H9ClO2
MW:208.640962362289
MDL:MFCD30471945
CID:4631288
Update Time:2025-10-28

5-Chloro-2-Ethyl-4H-Chromen-4-One Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-2-ethyl-4H-chromen-4-one(WXC04282)
    • 5-chloro-2-ethyl-4H-chromen-4-one
    • 5-Chloro-2-Ethyl-4H-Chromen-4-One
    • MDL: MFCD30471945
    • Inchi: 1S/C11H9ClO2/c1-2-7-6-9(13)11-8(12)4-3-5-10(11)14-7/h3-6H,2H2,1H3
    • InChI Key: LJXSERPVHANSOF-UHFFFAOYSA-N
    • SMILES: C1(CC)OC2=CC=CC(Cl)=C2C(=O)C=1

5-Chloro-2-Ethyl-4H-Chromen-4-One Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM463892-100mg
5-Chloro-2-Ethyl-4H-Chromen-4-One
1899895-07-8 95%+
100mg
$*** 2023-03-30
Chemenu
CM463892-250mg
5-Chloro-2-Ethyl-4H-Chromen-4-One
1899895-07-8 95%+
250mg
$*** 2023-03-30
Chemenu
CM463892-1g
5-Chloro-2-Ethyl-4H-Chromen-4-One
1899895-07-8 95%+
1g
$*** 2023-03-30
eNovation Chemicals LLC
D774518-100mg
5-Chloro-2-Ethyl-4H-Chromen-4-One
1899895-07-8 95%
100mg
$335 2024-06-06
eNovation Chemicals LLC
D774518-250mg
5-Chloro-2-Ethyl-4H-Chromen-4-One
1899895-07-8 95%
250mg
$570 2024-06-06
eNovation Chemicals LLC
D774518-1g
5-Chloro-2-Ethyl-4H-Chromen-4-One
1899895-07-8 95%
1g
$1140 2024-06-06
Aaron
AR01DK8U-100mg
5-Chloro-2-Ethyl-4H-Chromen-4-One
1899895-07-8 96%
100mg
$301.00 2023-12-14
Aaron
AR01DK8U-250mg
5-Chloro-2-Ethyl-4H-Chromen-4-One
1899895-07-8 96%
250mg
$522.00 2023-12-14
Aaron
AR01DK8U-500mg
5-Chloro-2-Ethyl-4H-Chromen-4-One
1899895-07-8 96%
500mg
$742.00 2023-12-14
Aaron
AR01DK8U-1g
5-Chloro-2-Ethyl-4H-Chromen-4-One
1899895-07-8 96%
1g
$1037.00 2023-12-14

Additional information on 5-Chloro-2-Ethyl-4H-Chromen-4-One

Research Brief on 5-Chloro-2-Ethyl-4H-Chromen-4-One (CAS: 1899895-07-8): Recent Advances and Applications

5-Chloro-2-Ethyl-4H-Chromen-4-One (CAS: 1899895-07-8) is a synthetic chromone derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a key scaffold in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial applications. This research brief aims to summarize the latest findings related to this compound, highlighting its mechanism of action, synthetic pathways, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory properties of 5-Chloro-2-Ethyl-4H-Chromen-4-One, demonstrating its ability to inhibit NF-κB signaling pathways in vitro. The compound exhibited potent activity in reducing pro-inflammatory cytokine production, suggesting its potential as a lead compound for the treatment of chronic inflammatory diseases. The study also reported on the compound's favorable pharmacokinetic profile, with good oral bioavailability and low toxicity in preclinical models.

In the realm of anticancer research, a team from the University of Cambridge recently identified 5-Chloro-2-Ethyl-4H-Chromen-4-One as a promising inhibitor of protein kinases involved in tumor progression. The compound showed selective activity against several cancer cell lines, including breast and lung carcinomas, with IC50 values in the low micromolar range. Structural modifications of the chromone core were explored to enhance its binding affinity and selectivity, yielding derivatives with improved therapeutic indices.

The antimicrobial potential of 5-Chloro-2-Ethyl-4H-Chromen-4-One has also been a focus of recent investigations. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy against drug-resistant bacterial strains, particularly methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve disruption of bacterial cell membrane integrity, offering a novel approach to addressing antibiotic resistance.

Synthetic approaches to 5-Chloro-2-Ethyl-4H-Chromen-4-One have been refined in recent years, with several research groups developing more efficient and scalable routes. A notable advancement came from a 2023 publication in Organic Process Research & Development, which described a continuous-flow synthesis method that improved yield and reduced production costs. This technological innovation may facilitate broader availability of the compound for both research and potential clinical applications.

Despite these promising developments, challenges remain in the clinical translation of 5-Chloro-2-Ethyl-4H-Chromen-4-One-based therapeutics. Current research efforts are focused on addressing issues related to metabolic stability and target specificity. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, suggesting that clinical evaluation may begin within the next 2-3 years.

In conclusion, 5-Chloro-2-Ethyl-4H-Chromen-4-One (CAS: 1899895-07-8) represents a chemically versatile scaffold with multiple therapeutic applications. The growing body of research supports its potential as a valuable tool in drug discovery, particularly for addressing unmet medical needs in inflammation, oncology, and infectious diseases. Future studies will likely focus on optimizing its pharmacological properties and exploring combination therapies to maximize clinical benefit.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd